Cas no 953210-11-2 (N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-2-(methylsulfanyl)benzamide)

• Product Name: N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-2-(methylsulfanyl)benzamide
• CAS No: 953210-11-2
• MF: C₁₉H₁₈N₂O₃S
• MW: 354.422823429108
• CID: 6174745
• PubChem ID: 16867217
• Update Time: 2025-09-28

N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-2-(methylsulfanyl)benzamide
• 953210-11-2
• F2493-0763
• N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)-2-(methylthio)benzamide
• AKOS024651793
• N-[[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl]-2-methylsulfanylbenzamide
• N-{[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl}-2-(methylsulfanyl)benzamide

• Inchi： 1S/C19H18N2O3S/c1-23-15-9-7-13(8-10-15)17-11-14(21-24-17)12-20-19(22)16-5-3-4-6-18(16)25-2/h3-11H,12H2,1-2H3,(H,20,22)
• InChI Key： KJIIRPQEUMUVKG-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(NCC1C=C(C2C=CC(=CC=2)OC)ON=1)=O

Computed Properties

• Exact Mass: 354.10381361g/mol
• Monoisotopic Mass: 354.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.7Ų

Additional information on N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-2-(methylsulfanyl)benzamide

Comprehensive Overview of N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-2-(methylsulfanyl)benzamide (CAS No. 953210-11-2)

The compound N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-2-(methylsulfanyl)benzamide (CAS No. 953210-11-2) is a synthetic organic molecule with a unique structural framework. This benzamide derivative features a 1,2-oxazole core substituted with a 4-methoxyphenyl group and a methylsulfanyl moiety, making it a subject of interest in medicinal chemistry and material science. Its molecular formula and intricate architecture contribute to its potential applications in drug discovery and biochemical research.

In recent years, the demand for heterocyclic compounds like N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-2-(methylsulfanyl)benzamide has surged due to their versatility in pharmaceutical development. Researchers are particularly intrigued by its oxazole ring, a common motif in bioactive molecules, which often exhibits antimicrobial, anti-inflammatory, or anticancer properties. The presence of the methoxy group and methylsulfanyl side chain further enhances its potential as a scaffold for designing novel therapeutic agents.

The synthesis of CAS No. 953210-11-2 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. This compound's stability under various conditions makes it suitable for further derivatization, aligning with the growing trend of structure-activity relationship (SAR) studies in modern drug design.

From an industrial perspective, N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-2-(methylsulfanyl)benzamide has garnered attention in the field of agrochemicals and specialty chemicals. Its structural features may contribute to the development of new crop protection agents or polymer additives, addressing global challenges in sustainable agriculture and material engineering. The compound's lipophilicity, influenced by its aromatic systems and thioether group, is a key factor in these applications.

Environmental and safety profiles of CAS 953210-11-2 are critical considerations for its commercial use. While not classified as hazardous under standard regulations, proper handling protocols should be followed, including the use of personal protective equipment (PPE) in laboratory settings. The compound's biodegradation pathways and ecotoxicological effects remain active areas of research, reflecting the pharmaceutical industry's increasing focus on green chemistry principles.

In the context of drug discovery, this benzamide derivative shows promise as a lead compound for various therapeutic targets. Computational modeling suggests potential interactions with enzyme active sites and receptor binding pockets, particularly in neurological and metabolic disorders. The methoxyphenyl-oxazole segment may contribute to improved blood-brain barrier penetration, a desirable property for central nervous system (CNS) drugs.

The global market for fine chemicals like N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-2-(methylsulfanyl)benzamide is expanding, driven by increasing R&D investments in precision medicine and targeted therapies. Pharmaceutical companies are actively screening such compounds for orphan drug development and personalized treatment approaches. The compound's patent status and commercial availability make it accessible for academic and industrial research programs worldwide.

Future research directions for CAS 953210-11-2 may include exploration of its photophysical properties for optoelectronic applications or investigation of its metal-chelating capabilities for catalytic systems. The versatility of its molecular structure positions it as a valuable building block in combinatorial chemistry libraries, supporting the ongoing revolution in high-throughput screening technologies.

Quality control standards for N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}-2-(methylsulfanyl)benzamide typically require HPLC purity verification and rigorous characterization of isomeric impurities. The compound's storage conditions—usually at low temperatures in inert atmospheres—ensure long-term stability for research purposes. These specifications align with Good Manufacturing Practice (GMP) requirements for pharmaceutical intermediates.

In conclusion, CAS No. 953210-11-2 represents an important chemical entity with multifaceted applications across scientific disciplines. Its unique combination of oxazole heterocycle, methoxy aromatic, and thioether functionalities offers numerous possibilities for molecular innovation. As research continues to uncover its full potential, this compound is poised to contribute significantly to advancements in life sciences and material technologies in the coming decades.